Cas no 1251235-84-3 (1-bromo-2-(2-ethoxyethoxy)cycloheptane)

• Product Name: 1-bromo-2-(2-ethoxyethoxy)cycloheptane
• CAS No: 1251235-84-3
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 6339079
• PubChem ID: 62110924
• Update Time: 2025-06-07

1-bromo-2-(2-ethoxyethoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-ethoxyethoxy)cycloheptane
• 1251235-84-3
• EN300-1132447

• Inchi： 1S/C11H21BrO2/c1-2-13-8-9-14-11-7-5-3-4-6-10(11)12/h10-11H,2-9H2,1H3
• InChI Key： CQPLBNMEIWVCAS-UHFFFAOYSA-N
• SMILES： BrC1CCCCCC1OCCOCC

Computed Properties

• Exact Mass: 264.07249g/mol
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-bromo-2-(2-ethoxyethoxy)cycloheptane

1-Bromo-2-(2-Ethoxyethoxy)Cycloheptane (CAS No: 1251235-84-3)

The compound 1-bromo-2-(2-ethoxyethoxy)cycloheptane (CAS No: 1251235-84-3) is a cyclic ether with a bromine substituent, making it a valuable intermediate in organic synthesis. This compound belongs to the class of cycloalkyl ethers and is widely used in the pharmaceutical, agrochemical, and materials science industries due to its unique chemical properties and versatility in reactions.

Structure and Physical Properties: The molecule consists of a seven-membered cycloheptane ring with a bromine atom at position 1 and a 2-(ethoxyethoxy) group at position 2. The presence of the ethoxyethoxy group introduces hydrophilic properties, while the bromine atom serves as an excellent leaving group in substitution reactions. The compound has a molecular weight of approximately 279 g/mol and is typically a colorless liquid with a boiling point around 90°C under standard pressure.

Synthesis and Applications: The synthesis of 1-bromo-2-(2-ethoxyethoxy)cycloheptane involves multi-step reactions, often starting from cycloheptanol derivatives. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. It is commonly used as an intermediate in the preparation of bioactive molecules, such as kinase inhibitors and anti-inflammatory agents.

Recent Research Findings: In 2023, researchers reported the use of 1-bromo-2-(2-ethoxyethoxy)cycloheptane in click chemistry reactions to develop novel materials with enhanced mechanical properties. Additionally, studies have highlighted its potential as a precursor for synthesizing advanced polymers with tailored functionalities for biomedical applications.

Safety and Handling: Despite its wide applicability, proper handling of 1-bromo-2-(2-ethoxyethoxy)cycloheptane is essential due to its reactivity. It should be stored in a cool, dry place away from incompatible materials to prevent unintended reactions or degradation.

In conclusion, 1-bromo-2-(2-ethoxyethoxy)cycloheptane (CAS No: 1251235-84-3) stands out as a critical building block in modern organic synthesis, offering diverse opportunities across various scientific domains.